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Abstract

Thiane-3-carbaldehyde (CAS No. 61571-06-0) is a sulfur-containing heterocyclic aldehyde
that serves as a versatile and valuable building block in modern organic synthesis. Its unique
structural features, combining the reactivity of an aldehyde with the conformational and
electronic properties of the thiane ring, make it a precursor of significant interest for the
synthesis of complex molecular architectures, particularly in the realm of medicinal chemistry
and drug discovery. This guide provides a comprehensive overview of the chemical properties,
synthesis, spectroscopic characterization, and reactivity of Thiane-3-carbaldehyde, offering
insights for its effective utilization in research and development.

Introduction

Heterocyclic compounds are fundamental to the development of new pharmaceuticals and
functional materials. Among these, sulfur-containing heterocycles like thiane derivatives have
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garnered considerable attention. The presence of the sulfur atom in the thiane ring, a saturated
six-membered ring, imparts distinct properties compared to its carbocyclic analog,
cyclohexane, influencing both its conformation and reactivity.[1]

Thiane-3-carbaldehyde, also known by its IUPAC name tetrahydro-2H-thiopyran-3-
carbaldehyde, positions a highly reactive aldehyde functional group on this heterocyclic
scaffold.[2] This strategic placement allows for a multitude of chemical transformations,
enabling the introduction of diverse functional groups and the construction of more complex
molecular frameworks.[1] Consequently, Thiane-3-carbaldehyde is recognized as a key
synthetic intermediate for generating libraries of compounds for drug discovery and for the
synthesis of natural products.[1]

Physicochemical and Spectroscopic Properties

A thorough understanding of the physical and spectral properties of Thiane-3-carbaldehyde is
essential for its handling, characterization, and use in synthesis.

Physical Properties

Thiane-3-carbaldehyde is a chemical intermediate available from various suppliers. While
detailed experimental data for some physical properties are not widely published, the following
information has been compiled from supplier data and computational models.

Property Value Source
CAS Number 61571-06-0 [2]
Molecular Formula CeH100S [2]
Molecular Weight 130.21 g/mol [2]
SMILES Clcc(csc1l)c=0 [2]
InChiKey QWFSMJVKLCAOEB- 2]
UHFFFAOYSA-N

XLogP3 0.8 [2]
Storage 2°C -8°C
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Spectroscopic Characterization

Spectroscopic analysis is critical for confirming the identity and purity of Thiane-3-
carbaldehyde. While specific spectra are not readily available in public databases, the
expected spectral characteristics can be predicted based on its structure.

e 1H NMR Spectroscopy: The proton NMR spectrum is expected to show a distinct signal for
the aldehydic proton (-CHO) at a downfield chemical shift, typically in the range of 6 9-10
ppm.[1] This signal may appear as a singlet or a narrowly split multiplet. The protons on the
thiane ring will appear as a complex series of multiplets in the upfield region, generally
between 6 1.5 and 3.0 ppm.

e 13C NMR Spectroscopy: The carbon NMR spectrum will be characterized by a signal for the
carbonyl carbon of the aldehyde group at a significantly downfield chemical shift, typically
around & 190-200 ppm. The carbons of the thiane ring would be expected to resonate in the
range of & 20-50 ppm.

« Infrared (IR) Spectroscopy: The IR spectrum will prominently feature a strong absorption
band corresponding to the C=0 stretching vibration of the aldehyde group, typically in the
region of 1720-1740 cm~1. Additionally, characteristic C-H stretching vibrations for the
aldehyde proton can be expected around 2720 cm~t and 2820 cm~1.

Synthesis of Thiane-3-carbaldehyde

While Thiane-3-carbaldehyde is commercially available, understanding its synthesis is crucial
for researchers who may need to prepare it in-house or create derivatives. A common synthetic
approach to such heterocyclic aldehydes involves the oxidation of the corresponding primary
alcohol, (thian-3-yl)ymethanol.
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Caption: General workflow for the synthesis of Thiane-3-carbaldehyde.

Protocol: Oxidation of (Thian-3-yl)methanol

This protocol describes a general procedure using Pyridinium Chlorochromate (PCC), a

common and relatively mild oxidizing agent for converting primary alcohols to aldehydes.

Materials:

Silica gel

(Thian-3-yl)methanol

Pyridinium Chlorochromate (PCC)

Dichloromethane (DCM), anhydrous
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Diethyl ether

Magnesium sulfate, anhydrous

Procedure:

To a stirred suspension of PCC (1.5 equivalents) in anhydrous DCM, add a solution of
(Thian-3-yl)methanol (1.0 equivalent) in anhydrous DCM dropwise at room temperature.

Stir the reaction mixture vigorously for 2-4 hours, monitoring the reaction progress by thin-
layer chromatography (TLC).

Upon completion, dilute the reaction mixture with diethyl ether and stir for an additional 15
minutes.

Filter the mixture through a pad of silica gel, washing thoroughly with diethyl ether.
Concentrate the filtrate under reduced pressure to yield the crude Thiane-3-carbaldehyde.

Purify the crude product by flash column chromatography on silica gel, eluting with a suitable
solvent system (e.g., a gradient of ethyl acetate in hexanes).

Combine the fractions containing the product and remove the solvent under reduced
pressure to obtain pure Thiane-3-carbaldehyde.

Causality: The use of PCC is favored for this transformation as it is less likely to over-oxidize

the aldehyde to a carboxylic acid, a common side reaction with stronger oxidizing agents. The

anhydrous conditions are crucial to prevent the formation of the gem-diol intermediate which

can be further oxidized.

Chemical Reactivity and Synthetic Applications

The dual functionality of Thiane-3-carbaldehyde, comprising the reactive aldehyde and the

thiane ring, provides a rich platform for a variety of chemical transformations.

Reactions of the Aldehyde Group
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The aldehyde moiety is a versatile handle for carbon-carbon and carbon-heteroatom bond

formation.
Reactions of the Aldehyde Group
(H] ,/V[ ]
Ehiane-S-carbaldehyde CHO Rz2NH, [H]
e [ )
T
[Wittig Reaction 3-Alkenylthian<9

Click to download full resolution via product page
Caption: Key transformations of the aldehyde group in Thiane-3-carbaldehyde.

o Oxidation to Carboxylic Acid: The aldehyde can be readily oxidized to Thiane-3-carboxylic
acid using a variety of oxidizing agents.[1]

o Protocol: Jones Oxidation
» Dissolve Thiane-3-carbaldehyde in acetone and cool the solution to 0°C.

» Slowly add Jones reagent (a solution of chromium trioxide in sulfuric acid) dropwise with
stirring, maintaining the temperature below 10°C.

= After the addition is complete, stir the mixture at room temperature until the reaction is
complete (monitored by TLC).

» Quench the reaction by adding isopropanol until the orange color disappears.
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» Perform an aqueous workup and extract the product with a suitable organic solvent.

= Dry the organic layer, concentrate, and purify the resulting carboxylic acid.

e Reduction to Alcohol: The aldehyde is efficiently reduced to the corresponding primary
alcohol, (Thian-3-yl)methanol, using hydride reducing agents.[1]

o Protocol: Sodium Borohydride Reduction
» Dissolve Thiane-3-carbaldehyde in methanol or ethanol.
» Cool the solution in an ice bath and add sodium borohydride (NaBHa4) portion-wise.

= Stir the reaction mixture at 0°C for 30 minutes and then at room temperature for 1-2

hours.
= Quench the reaction by the slow addition of water or dilute acid.

» Extract the product with an organic solvent, dry the organic layer, and concentrate to

obtain the alcohol.

e Reductive Amination: This powerful reaction allows for the formation of C-N bonds,
introducing amine functionalities. The aldehyde reacts with a primary or secondary amine in
the presence of a reducing agent like sodium triacetoxyborohydride to form a secondary or

tertiary amine, respectively.[1]

o Wittig Reaction: The Wittig reaction converts the aldehyde into an alkene, providing a
method for carbon chain extension at the 3-position of the thiane ring.[1]

Reactions Involving the Thiane Ring
The sulfur atom in the thiane ring is also a site of reactivity.

» Oxidation of the Sulfur Atom: The sulfide can be selectively oxidized to a sulfoxide or a

sulfone.[1]

o Oxidation with one equivalent of an oxidizing agent such as hydrogen peroxide (H202) or
meta-chloroperoxybenzoic acid (m-CPBA) typically yields the sulfoxide (Thiane-3-

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1280688
https://www.benchchem.com/product/b1280688/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-thiane-3-carbaldehyde-properties-synthesis-and-reactivity
https://www.benchchem.com/product/b1280688
https://www.benchchem.com/product/b1280688
https://www.benchchem.com/product/b1280688
https://www.benchchem.com/product/b1280688/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-thiane-3-carbaldehyde-properties-synthesis-and-reactivity
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280688?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

carbaldehyde 1-oxide).

o The use of stronger oxidizing agents or an excess of the oxidant leads to the formation of
the sulfone (Thiane-3-carbaldehyde 1,1-dioxide).

The introduction of these oxidized sulfur functionalities can significantly alter the steric and
electronic properties of the molecule, which can be useful in modulating the biological activity
and physicochemical properties of its derivatives.

Applications in Drug Discovery and Medicinal
Chemistry

Thiane-3-carbaldehyde is a valuable building block for the synthesis of novel heterocyclic
compounds with potential therapeutic applications. The ability to functionalize both the
aldehyde group and the thiane ring allows for the creation of a diverse range of molecular
scaffolds. Thiane derivatives have been explored for various biological activities, and the
aldehyde functionality provides a convenient entry point for the synthesis of analogs for
structure-activity relationship (SAR) studies.[1]

Safety and Handling

While a comprehensive safety data sheet is not universally available, related compounds and
general chemical principles suggest that Thiane-3-carbaldehyde should be handled with care.

o Hazard Statements (Potential): Based on supplier information for CAS 61571-06-0, potential
hazards include H318 (Causes serious eye damage), H360 (May damage fertility or the
unborn child), and H412 (Harmful to aquatic life with long-lasting effects).

e Precautionary Statements (Recommended): P280 (Wear protective gloves/protective
clothing/eye protection/face protection), P305+P351+P338 (IF IN EYES: Rinse cautiously
with water for several minutes. Remove contact lenses, if present and easy to do. Continue
rinsing), P310 (Immediately call a POISON CENTER/doctor).

e Handling: Use in a well-ventilated fume hood. Avoid contact with skin, eyes, and clothing.
Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.
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o Storage: Store in a tightly sealed container in a cool, dry place, as recommended at 2°C -
8°C.

Conclusion

Thiane-3-carbaldehyde is a potent synthetic intermediate with significant potential in organic
synthesis, particularly for the development of novel compounds in medicinal chemistry. Its dual
reactivity allows for a wide range of chemical modifications, making it an attractive starting
material for the generation of diverse molecular structures. This guide has provided a
foundational understanding of its properties, synthesis, and reactivity to aid researchers in
harnessing its full synthetic utility.
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Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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